Cas no 1935447-75-8 (4-(ethoxymethyl)-3,3-difluoropiperidine)

• Product Name: 4-(ethoxymethyl)-3,3-difluoropiperidine
• CAS No: 1935447-75-8
• MF: C₈H₁₅F₂NO
• MW: 179.207609415054
• CID: 5246976
• Update Time: 2025-08-05

4-(ethoxymethyl)-3,3-difluoropiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(ethoxymethyl)-3,3-difluoro-
• 4-(Ethoxymethyl)-3,3-difluoropiperidine (ACI)
• 4-(ethoxymethyl)-3,3-difluoropiperidine

• Inchi： 1S/C8H15F2NO/c1-2-12-5-7-3-4-11-6-8(7,9)10/h7,11H,2-6H2,1H3
• InChI Key： MLQHRDJETZGGQV-UHFFFAOYSA-N
• SMILES： FC1(C(COCC)CCNC1)F

Additional information on 4-(ethoxymethyl)-3,3-difluoropiperidine

Introduction to 4-(ethoxymethyl)-3,3-difluoropiperidine (CAS No. 1935447-75-8)

4-(ethoxymethyl)-3,3-difluoropiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1935447-75-8, is a fluorinated piperidine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic amines characterized by the presence of fluorine atoms, which are well-known for their ability to modulate metabolic stability, binding affinity, and overall pharmacological activity. The structural motif of 4-(ethoxymethyl)-3,3-difluoropiperidine combines the versatility of the piperidine ring with the electron-withdrawing effects of fluorine substituents, making it a promising scaffold for the development of novel bioactive molecules.

The ethoxymethyl group at the 4-position introduces a polar moiety that can enhance solubility and interact favorably with biological targets. This feature is particularly valuable in drug design, where optimizing pharmacokinetic properties is critical for achieving therapeutic efficacy. The dual presence of fluorine atoms at the 3-position further contributes to the compound's unique electronic and steric properties, which can influence its interactions with enzymes and receptors. Such structural features have been extensively studied in the context of developing small-molecule inhibitors and modulators.

In recent years, there has been a surge in research focused on fluorinated piperidines due to their potential applications in treating various diseases, including neurological disorders, cancer, and infectious diseases. The fluorine atoms in 4-(ethoxymethyl)-3,3-difluoropiperidine play a pivotal role in enhancing metabolic stability by resisting hydrolysis and oxidation. This stability is a key factor in extending the half-life of drugs and improving their bioavailability. Moreover, fluorine substitution can fine-tune the binding affinity of a molecule to its target site, often leading to higher selectivity and potency.

One of the most compelling aspects of 4-(ethoxymethyl)-3,3-difluoropiperidine is its utility as an intermediate in synthesizing more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes such as kinases and proteases, which are overexpressed in many pathological conditions. For instance, studies have demonstrated that derivatives of this scaffold can exhibit inhibitory activity against specific isoforms of tyrosine kinases, making them candidates for anticancer therapies. The ethoxymethyl group also provides a handle for further functionalization via cross-coupling reactions or nucleophilic substitutions, enabling chemists to tailor the molecule's properties for specific biological applications.

The pharmaceutical industry has shown particular interest in fluorinated piperidines due to their historical success in drug development. Notably, several FDA-approved drugs contain piperidine derivatives with fluorine substituents, highlighting their therapeutic potential. The structural features of 4-(ethoxymethyl)-3,3-difluoropiperidine, such as its dual fluorine substitution and polar ethoxymethyl moiety, align well with these precedents. This has spurred further investigation into its derivatives as potential leads for new drug candidates.

From a synthetic chemistry perspective, 4-(ethoxymethyl)-3,3-difluoropiperidine serves as a versatile building block that can be incorporated into larger molecules through various reaction pathways. Its synthesis typically involves multi-step processes that require careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups while maintaining the integrity of the fluorinated piperidine core. These synthetic strategies underscore the compound's importance as a precursor in medicinal chemistry.

The biological activity of 4-(ethoxymethyl)-3,3-difluoropiperidine has been explored in several preclinical studies aimed at identifying novel therapeutic agents. Initial assays have suggested that this compound exhibits moderate affinity for certain enzyme targets, warranting further investigation into its mechanism of action. Researchers are particularly interested in how the presence of fluorine atoms influences its binding interactions at the molecular level. Computational modeling studies have been instrumental in predicting these interactions and guiding optimization efforts.

In conclusion,4-(ethoxymethyl)-3,3-difluoropiperidine (CAS No. 1935447-75-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological properties. The combination of fluorine substitution and polar functional groups makes it an attractive scaffold for drug discovery efforts targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,4-(ethoxymethyl)-3,3-difluoropiperidine is poised to play an increasingly important role in developing next-generation therapeutics.